Cas no 2228625-21-4 (3-(4-methylpyridin-2-yl)but-3-en-1-amine)

• Product Name: 3-(4-methylpyridin-2-yl)but-3-en-1-amine
• CAS No: 2228625-21-4
• MF: C₁₀H₁₄N₂
• MW: 162.231562137604
• CID: 6286840
• PubChem ID: 165784085
• Update Time: 2025-07-10

3-(4-methylpyridin-2-yl)but-3-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-methylpyridin-2-yl)but-3-en-1-amine
• EN300-1817788
• 2228625-21-4

• Inchi： 1S/C10H14N2/c1-8-4-6-12-10(7-8)9(2)3-5-11/h4,6-7H,2-3,5,11H2,1H3
• InChI Key： XRYJAUTZQKOLQI-UHFFFAOYSA-N
• SMILES： N1C=CC(C)=CC=1C(=C)CCN

Computed Properties

• Exact Mass: 162.115698455g/mol
• Monoisotopic Mass: 162.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 38.9Ų

Additional information on 3-(4-methylpyridin-2-yl)but-3-en-1-amine

Introduction to 3-(4-methylpyridin-2-yl)but-3-en-1-amine (CAS No: 2228625-21-4)

3-(4-methylpyridin-2-yl)but-3-en-1-amine, identified by the Chemical Abstracts Service Number (CAS No) 2228625-21-4, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a conjugated system of a butenyl group linked to a pyridine ring with a methyl substituent, has garnered attention due to its structural versatility and potential biological activity. The presence of both aromatic and aliphatic components makes it a valuable scaffold for drug discovery, particularly in the development of novel therapeutic agents targeting various diseases.

The chemical structure of 3-(4-methylpyridin-2-yl)but-3-en-1-amine can be described as a fused system where the pyridine ring, an essential heterocyclic component in medicinal chemistry, interacts with a butenyl chain. The 4-methylpyridin-2-yl moiety introduces a methyl group at the 4-position of the pyridine ring, enhancing its electronic properties and influencing its interaction with biological targets. This substitution pattern is particularly interesting because it balances electron-donating and withdrawing effects, making the compound a promising candidate for further functionalization.

In recent years, there has been a surge in research focusing on heterocyclic compounds due to their wide range of biological activities. Pyridine derivatives, in particular, have been extensively studied for their role in modulating enzyme activity, receptor binding, and cellular signaling pathways. The compound 3-(4-methylpyridin-2-yl)but-3-en-1-amine is no exception and has been explored in several preclinical studies for its potential therapeutic applications.

One of the most compelling aspects of this compound is its ability to serve as a versatile intermediate in organic synthesis. The conjugated butenyl group can undergo various chemical transformations, including addition reactions, cyclization, and functional group interconversions, making it an ideal building block for constructing more complex molecules. Additionally, the pyridine ring can be further modified through halogenation, alkylation, or acylation reactions, expanding the synthetic possibilities and allowing for the creation of diverse pharmacophores.

Recent advancements in computational chemistry have also highlighted the importance of 3-(4-methylpyridin-2-yl)but-3-en-1-amine as a key intermediate in drug design. Molecular docking studies have shown that this compound can interact with several biological targets, including enzymes and receptors involved in inflammatory responses, neurodegenerative diseases, and cancer. These findings have prompted researchers to explore its potential as a lead compound or as part of a larger drug candidate.

The synthesis of 3-(4-methylpyridin-2-yl)but-3-en-1-amine has been optimized through various methodologies to ensure high yield and purity. Traditional approaches involve palladium-catalyzed cross-coupling reactions between halogenated pyridine derivatives and alkene precursors. However, newer techniques such as transition-metal-catalyzed C-H activation have opened up novel synthetic routes that are more efficient and environmentally friendly. These advancements not only facilitate the production of this compound but also contribute to the broader field of sustainable chemistry.

From a pharmacological perspective, 3-(4-methylpyridin-2-yl)but-3-en-1-amine has shown promise in several preclinical models. Studies have indicated that it may exhibit anti-inflammatory properties by modulating cytokine production and inhibiting key signaling pathways involved in inflammation. Additionally, its ability to interact with neurotransmitter receptors suggests potential applications in treating neurological disorders. While these findings are encouraging, further research is needed to fully elucidate its mechanism of action and therapeutic efficacy.

The role of 3-(4-methylpyridin-2-yt-but--en--1-amtne) (CAS No: 2228625_21_4) in medicinal chemistry extends beyond its direct biological activity. Its structural features make it an excellent tool for developing prodrugs or derivatives that can enhance drug delivery systems. For instance, the amine group can be used to form esters or amides with other bioactive molecules, creating prodrugs that release their active form under specific physiological conditions. This approach not only improves bioavailability but also allows for targeted therapy.

The future prospects for 3-(4-methylpyridin_2-yt-but--en--1-amtne) are promising as more research uncovers its potential applications. Collaborative efforts between synthetic chemists and biologists are essential to translate laboratory findings into clinical applications. As computational methods continue to improve, virtual screening techniques will play a crucial role in identifying new uses for this compound and related derivatives.

In conclusion,_3_(4_methyipydin_2_yt-but--en--1_amtne_)_(CAS_No:_2228625_21_4)_is_a_compound_of_interest_in_the_field_of_pharmaceutical_chemistry._Its_structural_and_functional_properties_make_it_a_valuable_scaffold_for_drug_discovery_and_synthetic_organic_chemistry._With_further_research_and_development,this_compound_holds_the_potential_to_contribute_to_the_treatment_of_various_diseases_and_improve_patient_outcomes._